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Compound of Interest

Compound Name: N-benzylprop-2-yn-1-amine

Cat. No.: B073216

An In-depth Technical Guide to N-benzylprop-2-yn-1-amine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-benzylprop-2-yn-1-amine, a
versatile chemical compound with applications in synthetic chemistry and potential relevance in
medicinal chemistry. This document outlines its chemical identifiers, physical properties, a
detailed synthesis protocol, and insights into its reactivity and potential biological significance.

Chemical Identification and Properties

N-benzylprop-2-yn-1-amine, also known as benzylpropargylamine, is a chemical intermediate

utilized in various organic syntheses. Its key identifiers and properties are summarized below
for easy reference.
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Identifier Value

CAS Number 1197-51-9[1][2]
MDL Number MFCDO02731101
Molecular Formula C1oH11N
Molecular Weight 145.20 g/mol

Benzylpropargylamine, N-Demethylpargyline, N-
Synonyms .
(2-Propynyl)benzylamine

Synthesis of N-benzylprop-2-yn-1-amine

A common and effective method for the synthesis of N-benzylprop-2-yn-1-amine involves the
reaction of (bromomethyl)benzene with prop-2-yn-1-amine in the presence of a base.

Experimental Protocol

Materials:

o (Bromomethyl)benzene

e Prop-2-yn-l-amine

e Potassium carbonate (K2CO3)

¢ Anhydrous acetonitrile (CH3CN)

e Argon gas

« Silica gel for flash chromatography
e Hexane

o Ethyl acetate (EtOAC)

Procedure:
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e A suspension of (bromomethyl)benzene (5.8 ml, 48.6 mmol), prop-2-yn-1-amine (10.0 ml,
145.0 mmol), and K2COs (8.0 g, 58.3 mmol) in anhydrous CHsCN (150.0 ml) is prepared in a
suitable reaction vessel.

e The reaction mixture is stirred at 90 °C under an argon atmosphere for 12 hours.
 After the reaction is complete, the mixture is filtered to remove solid residues.
e The solvent is removed from the filtrate in vacuo.

e The resulting residue is purified by flash chromatography on silica gel using a mobile phase
of hexane:EtOAc (10:1) to yield the final product as a pale yellow oil.

Chemical Reactivity and Applications

N-benzylprop-2-yn-1-amine serves as a valuable building block in organic synthesis. The
presence of the terminal alkyne group makes it a suitable substrate for "click chemistry"
reactions, such as copper-catalyzed azide-alkyne cycloadditions, for the synthesis of more
complex molecules.

Furthermore, it participates in cyclization reactions. For instance, it can react with carbon
dioxide (CO3) in the presence of a suitable catalyst to form heterocyclic compounds like 2-
oxazolidinones. This reactivity highlights its utility in the synthesis of diverse chemical scaffolds.

Potential Biological Significance

While direct studies on the specific signaling pathways of N-benzylprop-2-yn-1-amine are not
extensively documented in publicly available literature, the propargylamine moiety is a key
pharmacophore in several biologically active molecules. For example, derivatives containing
the N-(prop-2-yn-1-yl)amino group have been shown to exhibit high affinity for sigma-1 (o1) and
sigma-2 (02) receptors.[3] These receptors are implicated in a variety of neurological disorders.

Compounds incorporating this moiety have also demonstrated inhibitory activity against
enzymes such as acetylcholinesterase (AChE) and monoamine oxidase (MAO) A/B.[3] These
enzymes are important targets in the development of drugs for neurodegenerative diseases
like Alzheimer's and Parkinson's disease. The structural similarity of N-benzylprop-2-yn-1-
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amine to these active compounds suggests its potential as a scaffold or intermediate in the
design and synthesis of novel therapeutic agents targeting these pathways.

Visualizing the Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of N-benzylprop-2-yn-1-amine.

Product:
N-benzylprop-2-yn-1-amine
(Pale yellow oil)

Purification:
Flash Chromatography
(Silica gel, Hexane:EtOAC 10:1)

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-benzylprop-2-yn-1-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Organic Syntheses Procedure [orgsyn.org]

2. 1197-51-9|N-Benzylprop-2-yn-1-amine|BLD Pharm [bldpharm.com]

3. 2-{N-[w-(1-Benzylpiperidin-4-yl)alkyl]amino}-6-[(prop-2-yn-1-yl)amino]pyridine-3,5-
dicarbonitriles Showing High Affinity for 01/2 Receptors - PMC [pmc.ncbi.nim.nih.gov]

To cite this document: BenchChem. [CAS number and MDL number for N-benzylprop-2-yn-
1-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073216#cas-number-and-mdl-number-for-n-
benzylprop-2-yn-1-amine]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b073216?utm_src=pdf-body
https://www.benchchem.com/product/b073216?utm_src=pdf-body
https://www.benchchem.com/product/b073216?utm_src=pdf-body-img
https://www.benchchem.com/product/b073216?utm_src=pdf-body
https://www.benchchem.com/product/b073216?utm_src=pdf-custom-synthesis
http://orgsyn.org/demo.aspx?prep=v91p0162
https://www.bldpharm.com/products/1197-51-9.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11818082/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11818082/
https://www.benchchem.com/product/b073216#cas-number-and-mdl-number-for-n-benzylprop-2-yn-1-amine
https://www.benchchem.com/product/b073216#cas-number-and-mdl-number-for-n-benzylprop-2-yn-1-amine
https://www.benchchem.com/product/b073216#cas-number-and-mdl-number-for-n-benzylprop-2-yn-1-amine
https://www.benchchem.com/product/b073216#cas-number-and-mdl-number-for-n-benzylprop-2-yn-1-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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